Cas no 35371-40-5 (2,3-dimethyl-6-(thiophen-2-yl)imidazo2,1-b1,3thiazole)

• Product Name: 2,3-dimethyl-6-(thiophen-2-yl)imidazo2,1-b1,3thiazole
• CAS No: 35371-40-5
• MF: C₁₁H₁₀N₂S₂
• MW: 234.340499401093
• MDL: MFCD04071474
• CID: 5606386
• PubChem ID: 4171259
• Update Time: 2025-05-20

2,3-dimethyl-6-(thiophen-2-yl)imidazo2,1-b1,3thiazole Chemical and Physical Properties

Names and Identifiers

• AKOS005145278
• 2,3-dimethyl-6-(thiophen-2-yl)imidazo[2,1-b][1,3]thiazole
• 35371-40-5
• 2,3-Dimethyl-6-(2-thienyl)imidazo[2,1-b]thiazole
• EN300-9583596
• 2,3-dimethyl-6-(thiophen-2-yl)imidazo2,1-b1,3thiazole

• MDL： MFCD04071474
• Inchi： 1S/C11H10N2S2/c1-7-8(2)15-11-12-9(6-13(7)11)10-4-3-5-14-10/h3-6H,1-2H3
• InChI Key： AVXAESYSDCUOPV-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)N2C=C(C3=CC=CS3)N=C12

Computed Properties

• Exact Mass: 234.02854067g/mol
• Monoisotopic Mass: 234.02854067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 73.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazothiazoles

Additional information on 2,3-dimethyl-6-(thiophen-2-yl)imidazo2,1-b1,3thiazole

2,3-Dimethyl-6-(Thiophen-2-Yl)Imidazo[2,1-b]1,3-Thiazole: A Comprehensive Overview

The compound with CAS No 35371-40-5, commonly referred to as 2,3-dimethyl-6-(thiophen-2-yl)imidazo[2,1-b]1,3-thiazole, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiazole ring system with a thiophene substituent and methyl groups at positions 2 and 3 of the imidazo[2,1-b]thiazole core. The presence of these functional groups imparts distinctive electronic and structural properties to the molecule, making it a valuable subject for research and application.

Recent studies have highlighted the potential of imidazo[2,1-b]thiazole derivatives in various applications, including as building blocks for advanced materials and as active components in pharmaceutical compounds. The integration of a thiophene moiety into the structure further enhances its electronic properties, making it suitable for applications in optoelectronics and sensor technologies. Researchers have explored the synthesis of this compound through various routes, including condensation reactions and cyclization processes, with a focus on optimizing yield and purity.

The structural integrity of 2,3-dimethyl-6-(thiophen-2-yl)imidazo[2,1-b]1,3-thiazole is crucial for its functionality. The imidazo[2,1-b]thiazole core is known for its aromaticity and conjugation capabilities, which are further modulated by the methyl groups at positions 2 and 3. These substituents not only influence the electronic distribution across the molecule but also play a role in stabilizing the overall structure. The thiophene group at position 6 introduces additional conjugation pathways and enhances the molecule's ability to participate in π–π interactions, a property that is highly desirable in materials science applications.

One of the most promising areas of research involving this compound is its application in organic electronics. The combination of aromaticity and conjugation in imidazo[2,1-b]thiazole derivatives makes them ideal candidates for use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Recent studies have demonstrated that incorporating this compound into OFETs can significantly improve charge carrier mobility due to its optimized electronic structure. Additionally, its ability to emit light at specific wavelengths has made it a potential candidate for OLED applications.

In the pharmaceutical industry, 2,3-dimethyl-6-(thiophen-2-yl)imidazo[2,1-b]1,3-thiazole has shown promise as a lead compound for drug development. Its unique structure allows for selective binding to specific biological targets, making it a valuable tool in medicinal chemistry. Researchers have explored its potential as an anticancer agent due to its ability to inhibit key enzymes involved in cancer cell proliferation. Furthermore, its methyl groups contribute to improved pharmacokinetic properties such as solubility and bioavailability.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high purity and yield. One common approach involves the condensation of thioamide derivatives with aldehydes or ketones under specific thermal conditions. This method has been optimized to minimize side reactions and maximize product formation. Recent advancements in catalytic systems have further enhanced the efficiency of this synthesis pathway.

Another area where this compound has shown potential is in sensor technology. Its ability to undergo reversible redox reactions makes it suitable for use in electrochemical sensors designed for detecting specific analytes such as glucose or heavy metal ions. The integration of imidazo[2,1-b]thiazole derivatives into sensor platforms has been shown to improve sensitivity and selectivity due to their unique electronic properties.

Despite its numerous advantages, there are challenges associated with the practical application of CAS No 35371-40-5 compounds. One such challenge is their stability under certain environmental conditions such as high temperatures or prolonged exposure to light. Researchers are actively exploring methods to enhance stability without compromising their desired properties.

In conclusion, 2,3-dimethyl-6-(thiophen-2-yl)imidazo[2,1-b]1